Cas no 1897243-36-5 (tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate
• CAS No: 1897243-36-5
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 5950336
• PubChem ID: 117388942
• Update Time: 2025-05-20

tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate
• tert-butyl N-{5-[(aminooxy)methyl]-2-hydroxyphenyl}carbamate
• 1897243-36-5
• EN300-1872696

• Inchi： 1S/C12H18N2O4/c1-12(2,3)18-11(16)14-9-6-8(7-17-13)4-5-10(9)15/h4-6,15H,7,13H2,1-3H3,(H,14,16)
• InChI Key： SODZOGAHOIVKHE-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(CON)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate

tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate: A Comprehensive Overview

The compound CAS No. 1897243-36-5, also known as tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate, is a highly specialized chemical entity with unique properties and applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile structure and potential for functionalization. Recent studies have highlighted its role in drug delivery systems, where its ability to form stable complexes with various biomolecules has proven advantageous.

The molecular structure of tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a hydroxyl-substituted aromatic ring. This arrangement not only imparts stability but also facilitates interactions with biological systems. Researchers have explored its potential as a precursor for synthesizing advanced materials, such as stimuli-responsive polymers, which can adapt to environmental changes like temperature or pH levels.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of environmentally friendly catalysts has been reported in recent literature, aligning with the growing demand for sustainable chemical processes. This approach not only enhances yield but also reduces the ecological footprint of production.

One of the most promising applications of CAS No. 1897243-36-5 lies in its role as an intermediate in drug development. Its ability to act as a bioisostere—a structural analog that mimics the biological activity of another compound—has been leveraged in creating novel therapeutic agents. For instance, studies have demonstrated its potential in targeting specific enzymes involved in neurodegenerative diseases, offering new avenues for treatment.

Beyond pharmacology, the compound has found utility in the formulation of advanced coatings and adhesives. Its hydroxyl and amino groups contribute to strong intermolecular hydrogen bonding, which enhances adhesion properties. This makes it a valuable component in industries ranging from electronics to construction.

Recent advancements in computational chemistry have enabled detailed modeling of tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate's interactions at the molecular level. These insights have facilitated the design of more efficient synthetic pathways and improved understanding of its pharmacokinetic behavior. Such progress underscores the importance of interdisciplinary collaboration in advancing our knowledge of this compound.

In conclusion, CAS No. 1897243-36-5, or tert-butyl N-{5-(aminooxy)methyl-2-hydroxyphenyl}carbamate, stands as a testament to the ingenuity of modern chemical research. Its diverse applications and adaptability continue to inspire innovative solutions across various scientific domains.